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Compound of Interest

Compound Name: 1-Butanol

Cat. No.: B3424512

Essential Safety and Handling Guide for 1-
Butanol

This guide provides immediate safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Butanol. Adherence to these
procedures is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) and Exposure
Limits
Proper personal protective equipment is mandatory when handling 1-Butanol to minimize

exposure and prevent injury. Below is a summary of recommended PPE and occupational
exposure limits.

Exposure Limit Value Issuing Organization

Permissible Exposure Limit

100 ppm (300 mg/m3 OSHA
(PEL) ppm ( g/m?3)

Threshold Limit Value (TLV) 20 ppm ACGIH

Table 1: Occupational Exposure Limits for 1-Butanol
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PPE Category Specific Recommendations Standard

Tightly fitting safety goggles or
gnty g ¥ 9099 NIOSH (US) or EN 166 (EV)

Eye and Face Protection a face shield (minimum 8-
approved.[1][2]

inch).[1]

Chemical-resistant gloves
(e.g., Butyl rubber, 0.5 mm
thickness) with a breakthrough
Hand Protection time of >480 minutes.[3] Tested according to EN 374.[3]
Gloves must be inspected

before use and disposed of

properly.[1][2]

] Lab coat, flame retardant
Body Protection o ) ) -
antistatic protective clothing.[4]

Use a vapor respirator if

ventilation is inadequate.[5] A
NIOSH (US) or EN 149 (EU)

Respiratory Protection filter respirator for organic
approved.

gases and vapors is

recommended.

Table 2: Recommended Personal Protective Equipment for 1-Butanol

Operational and Disposal Plans

Handling and Storage:

o Ventilation: Always handle 1-Butanol in a well-ventilated area, preferably with local exhaust
systems.[3][6]

« Ignition Sources: 1-Butanol is a flammable liquid and vapor.[3][7] Keep it away from heat,
sparks, open flames, and other ignition sources.[1][2][8] Smoking is strictly prohibited in
areas where 1-Butanol is handled or stored.[1][2][3]

o Static Discharge: Take precautionary measures against static discharge.[1][3][4] Use non-
sparking tools and ensure containers and receiving equipment are grounded and bonded.[1]

[9]
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o Container Management: Keep containers tightly closed in a dry, cool, and well-ventilated
place.[1][2][3] Opened containers must be carefully resealed and kept upright to prevent
leakage.[1][2]

o Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][6] Wash hands
thoroughly after handling, before breaks, and at the end of the workday.[1][2][3]

Disposal Plan:

o Waste Classification: 1-Butanol and its container must be disposed of as hazardous waste.

[3]

» Disposal Method: Dispose of contents and container in accordance with local, regional,
national, and international regulations at an approved waste disposal plant.[1][3] Do not
allow the product to enter drains or sewage systems.[1][10]

o Contaminated Packaging: Uncleaned packaging should be disposed of according to official
regulations.[10]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure to 1-Butanol.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult or stops, provide artificial respiration.

Seek immediate medical attention.[1][6]

Skin Contact

Immediately remove all contaminated clothing.
[6][10] Wash the affected area with soap and
plenty of water.[1][10] If skin irritation occurs,

consult a physician.[1][3]

Eye Contact

Rinse cautiously and thoroughly with plenty of
water for at least 15 minutes, holding the eyelids
open.[1][3] Remove contact lenses if present
and easy to do.[1][6] Continue rinsing and seek

immediate medical attention.[1][6]

Ingestion

Do NOT induce vomiting.[1][6] Rinse the mouth
with water.[1][3] Never give anything by mouth
to an unconscious person.[1] Seek immediate
medical attention.[1][6][10]

Table 3: First Aid Procedures for 1-Butanol Exposure

Emergency Spill Response Workflow

The following diagram outlines the procedural steps for responding to a 1-Butanol spill.
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1-Butanol Spill Occurs

!

Evacuate Personnel
to Safe Area

!

Ensure Adequate
Ventilation

!

Remove All Ignition
Sources

!

Don Appropriate PPE
(Gloves, Goggles, Respirator)

}

Contain Spillage with
Inert Absorbent Material

!

Collect with Non-Sparking Tools
into a Labeled Container

!

Dispose of as
Hazardous Waste

!

Decontaminate Spill Area

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a 1-Butanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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